Cas no 2624126-36-7 (2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid)

2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid is a specialized organic compound featuring a cyclopropane carboxylic acid moiety linked to a nitrosopiperidine group. This structure confers unique reactivity, making it valuable in synthetic chemistry, particularly for the development of heterocyclic compounds and nitrosamine-based intermediates. The cyclopropane ring enhances steric constraints, while the nitrosamine functionality offers potential for further functionalization. Its well-defined molecular architecture is advantageous for applications in medicinal chemistry and materials science, where precise structural control is critical. The compound’s stability under controlled conditions ensures reliable performance in synthetic workflows. Suitable for research and industrial applications, it serves as a versatile building block in complex organic synthesis.
2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid structure
2624126-36-7 structure
Product Name:2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid
CAS No:2624126-36-7
MF:C9H14N2O3
MW:198.219062328339
CID:5642446
PubChem ID:165905661
Update Time:2025-11-01

2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2624126-36-7
    • 2-(1-nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid
    • EN300-27752153
    • 2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid
    • Inchi: 1S/C9H14N2O3/c12-9(13)8-5-7(8)6-1-3-11(10-14)4-2-6/h6-8H,1-5H2,(H,12,13)
    • InChI Key: IQZAHWGYCLLHGZ-UHFFFAOYSA-N
    • SMILES: OC(C1CC1C1CCN(CC1)N=O)=O

Computed Properties

  • Exact Mass: 198.10044231g/mol
  • Monoisotopic Mass: 198.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 70Ų

2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27752153-1g
2-(1-nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid
2624126-36-7
1g
$1142.0 2023-09-09
Enamine
EN300-27752153-5g
2-(1-nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid
2624126-36-7
5g
$3313.0 2023-09-09
Enamine
EN300-27752153-10g
2-(1-nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid
2624126-36-7
10g
$4914.0 2023-09-09
Enamine
EN300-27752153-0.05g
2-(1-nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid
2624126-36-7 95.0%
0.05g
$959.0 2025-03-19
Enamine
EN300-27752153-0.1g
2-(1-nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid
2624126-36-7 95.0%
0.1g
$1005.0 2025-03-19
Enamine
EN300-27752153-0.25g
2-(1-nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid
2624126-36-7 95.0%
0.25g
$1051.0 2025-03-19
Enamine
EN300-27752153-0.5g
2-(1-nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid
2624126-36-7 95.0%
0.5g
$1097.0 2025-03-19
Enamine
EN300-27752153-1.0g
2-(1-nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid
2624126-36-7 95.0%
1.0g
$1142.0 2025-03-19
Enamine
EN300-27752153-2.5g
2-(1-nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid
2624126-36-7 95.0%
2.5g
$2240.0 2025-03-19
Enamine
EN300-27752153-5.0g
2-(1-nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid
2624126-36-7 95.0%
5.0g
$3313.0 2025-03-19

Additional information on 2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid

Introduction to 2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2624126-36-7)

2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2624126-36-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with a piperidine scaffold, modified further by a nitroso functional group. The unique structural features of this molecule make it a promising candidate for various biochemical and pharmacological applications, particularly in the development of novel therapeutic agents.

The nitroso group in the molecular structure of 2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid introduces a high degree of reactivity, which can be exploited for diverse chemical transformations. This reactivity is particularly valuable in synthetic organic chemistry, where such intermediates are often employed to construct more complex molecules. The presence of the cyclopropane ring adds another layer of interest, as cyclopropanes are known for their strain and ability to participate in various cycloaddition reactions, making this compound a versatile building block in drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. Piperidine scaffolds are commonly found in biologically active compounds, including several FDA-approved drugs, due to their favorable pharmacokinetic properties and ability to interact with biological targets. The incorporation of a nitroso group into a piperidine framework, as seen in 2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid, opens up new possibilities for designing molecules with enhanced biological activity. This has led to extensive research into its potential applications in treating various diseases, particularly those involving enzymatic or metabolic pathways.

One of the most compelling aspects of 2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid is its role as a key intermediate in the synthesis of more complex pharmacophores. The nitroso group can be further functionalized through reduction or oxidation reactions, allowing chemists to tailor the molecule's properties for specific applications. For instance, reduction of the nitroso group can yield an amine, which can then be coupled with other functional groups to create more intricate structures. Similarly, oxidation can lead to the formation of a nitrile or carboxylic acid derivative, expanding the synthetic toolkit available for medicinal chemists.

The cyclopropane ring in 2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid also contributes to its unique chemical behavior. Cyclopropanes are known for their strain energy, which makes them highly reactive and prone to ring-opening reactions under certain conditions. This reactivity can be harnessed to introduce new functional groups into the molecule or to facilitate specific chemical transformations. For example, nucleophilic attack on the cyclopropane ring can lead to the formation of new carbon-carbon bonds, enabling the construction of larger and more complex molecules.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological properties of 2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid. Molecular modeling studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. These studies have provided valuable insights into its potential therapeutic applications and have guided the design of more optimized derivatives. For instance, computational simulations have identified specific regions on the molecule that can be modified to improve its binding affinity and selectivity for target proteins.

In addition to its synthetic utility, 2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid has shown promise in preclinical studies as a tool compound for investigating biochemical pathways. Its unique structural features make it an ideal candidate for use in mechanistic studies aimed at understanding enzyme function and drug metabolism. By employing this compound as a probe molecule, researchers have been able to gain new insights into key biological processes and identify potential therapeutic targets for various diseases.

The development of novel drug candidates often involves iterative cycles of synthesis, characterization, and biological testing. 2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid serves as an important building block in this process, enabling chemists to explore new chemical space and discover molecules with improved pharmacological properties. Its versatility and reactivity make it a valuable asset in pharmaceutical research and development pipelines.

The future prospects for 2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid are promising, with ongoing research aimed at expanding its applications in drug discovery and therapeutic development. As our understanding of biological systems continues to grow, new opportunities will arise for utilizing this compound in innovative ways. Whether as an intermediate for synthesizing novel drugs or as a tool compound for biochemical research, 2-(1-Nitrosopiperidin-4-yl)cyclopropane-1-carboxylic acid is poised to play an important role in advancing scientific knowledge and improving human health.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd